Cas no 168706-29-4 (2,3'-diacetyl-3,6,2',6'-tetrahydroxybiphenyl)

• Product Name: 2,3'-diacetyl-3,6,2',6'-tetrahydroxybiphenyl
• CAS No: 168706-29-4
• MF: C₁₆H₁₄O₆
• MW: 302.278765201569
• CID: 2061044
• PubChem ID: 10063465
• Update Time: 2025-04-21

2,3'-diacetyl-3,6,2',6'-tetrahydroxybiphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3'-diacetyl-3,6,2',6'-tetrahydroxybiphenyl
• cynandione A
• 1,1'-(2',3,6,6'-Tetrahydroxy-[1,1'-biphenyl]-2,3'-diyl)diethanone
• 2,3'-diacetyl-2',3,6,6'-tetrahydroxybiphenyl
• 1-[3-(2-ACETYL-3,6-DIHYDROXYPHENYL)-2,4-DIHYDROXYPHENYL]ETHANONE
• 1,1 inverted exclamation mark -(2 inverted exclamation mark ,3,6,6 inverted exclamation mark -Tetrahydroxy-[1,1 inverted exclamation mark -biphenyl]-2,3 inverted exclamation mark -diyl)diethanone
• 168706-29-4
• SY340778
• CS-0141613
• 1-(3-(2-acetyl-3,6-dihydroxyphenyl)-2,4-dihydroxyphenyl)ethanone

• Inchi： 1S/C16H14O6/c1-7(17)9-3-4-12(21)15(16(9)22)14-11(20)6-5-10(19)13(14)8(2)18/h3-6,19-22H,1-2H3
• InChI Key： DYQDHRLBSZIKEM-UHFFFAOYSA-N
• SMILES： OC1C(C(C)=O)=CC=C(C=1C1C(=CC=C(C=1C(C)=O)O)O)O

Computed Properties

• Exact Mass: 302.07903816g/mol
• Monoisotopic Mass: 302.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.51
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenols